Cas no 5835-37-0 (1,4-Benzenediamine, N,N'-didodecyl-)

• Product Name: 1,4-Benzenediamine, N,N'-didodecyl-
• CAS No: 5835-37-0
• MF: C₃₀H₅₆N₂
• MW: 444.779048919678
• CID: 342384
• PubChem ID: 13642405
• Update Time: 2025-04-19

1,4-Benzenediamine, N,N'-didodecyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-didodecyl-
• 1-N,4-N-didodecylbenzene-1,4-diamine
• N~1~,N~4~-Didodecylbenzene-1,4-diamine
• SCHEMBL11498100
• DTXSID00545709
• 5835-37-0

• Inchi： 1S/C30H56N2/c1-3-5-7-9-11-13-15-17-19-21-27-31-29-23-25-30(26-24-29)32-28-22-20-18-16-14-12-10-8-6-4-2/h23-26,31-32H,3-22,27-28H2,1-2H3
• InChI Key： HZHNEIIUNWTWIM-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 444.44468
• Monoisotopic Mass: 444.444349795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 24
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06